Cas no 849062-09-5 ((2,6-difluoro-3-formyl-phenyl)boronic acid)
849062-09-5 structure
Product Name:(2,6-difluoro-3-formyl-phenyl)boronic acid
CAS No:849062-09-5
MF:C7H5BF2O3
MW:185.920609235764
MDL:MFCD07369756
CID:716681
PubChem ID:24883867
Update Time:2024-10-26
(2,6-difluoro-3-formyl-phenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (2,6-Difluoro-3-formylphenyl)boronic acid
- 2,6-Difluoro-3-formylphenylboronic acid
- Boronic acid,B-(2,6-difluoro-3-formylphenyl)-
- (2,6-difluoro-3-formyl-phenyl)boronic acid
- B-(2,6-Difluoro-3-formylphenyl)boronic acid (ACI)
- Boronic acid, (2,6-difluoro-3-formylphenyl)- (9CI)
- (2,6-Difluoro-3-formylphenyl)boronicacid
- GLQAPMRINNTHGJ-UHFFFAOYSA-N
- 849062-09-5
- BS-24108
- DTXSID40584652
- CS-0175188
- D71438
- MFCD07369756
- SCHEMBL12077889
- AB32232
- AKOS015853344
-
- MDL： MFCD07369756
- Inchi： 1S/C7H5BF2O3/c9-5-2-1-4(3-11)7(10)6(5)8(12)13/h1-3,12-13H
- InChI Key： GLQAPMRINNTHGJ-UHFFFAOYSA-N
- SMILES： O=CC1C(F)=C(B(O)O)C(F)=CC=1
Computed Properties
- Exact Mass: 186.03000
- Monoisotopic Mass: 186.0299805g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Color/Form: No data available
- Density: 1.4±0.1 g/cm3
- Melting Point: 124-131 °C (lit.)
- Boiling Point: 349.2±52.0 °C at 760 mmHg
- Flash Point: 165.0±30.7 °C
- Refractive Index: 1.503
- PSA: 57.53000
- LogP: -0.54290
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
(2,6-difluoro-3-formyl-phenyl)boronic acid Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302-H314
- Warning Statement： P280-P305+P351+P338-P310
- Hazardous Material transportation number：UN 3261 8/PG 3
- WGK Germany：3
- Hazard Category Code： 22-34
- Safety Instruction： S26; S36/37/39; S45
-
Hazardous Material Identification：
- Risk Phrases：R22; R34
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(2,6-difluoro-3-formyl-phenyl)boronic acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
(2,6-difluoro-3-formyl-phenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019114581-5g |
(2,6-Difluoro-3-formylphenyl)boronic acid |
849062-09-5 | 95% | 5g |
$400.00 | 2023-08-31 | |
| Chemenu | CM137240-1g |
(2,6-Difluoro-3-formylphenyl)boronic acid |
849062-09-5 | 96% | 1g |
$119 | 2021-08-05 | |
| Chemenu | CM137240-5g |
(2,6-Difluoro-3-formylphenyl)boronic acid |
849062-09-5 | 96% | 5g |
$416 | 2021-08-05 | |
| Chemenu | CM137240-25g |
(2,6-Difluoro-3-formylphenyl)boronic acid |
849062-09-5 | 96% | 25g |
$1450 | 2021-08-05 | |
| TRC | D446128-100mg |
2,6-Difluoro-3-formylphenylboronic acid |
849062-09-5 | 100mg |
$75.00 | 2023-05-18 | ||
| TRC | D446128-250mg |
2,6-Difluoro-3-formylphenylboronic acid |
849062-09-5 | 250mg |
$138.00 | 2023-05-18 | ||
| TRC | D446128-500mg |
2,6-Difluoro-3-formylphenylboronic acid |
849062-09-5 | 500mg |
$207.00 | 2023-05-18 | ||
| TRC | D446128-1g |
2,6-Difluoro-3-formylphenylboronic acid |
849062-09-5 | 1g |
$293.00 | 2023-05-18 | ||
| abcr | AB271625-1 g |
2,6-Difluoro-3-formylphenylboronic acid; 95% |
849062-09-5 | 1g |
€246.00 | 2023-04-26 | ||
| abcr | AB271625-5 g |
2,6-Difluoro-3-formylphenylboronic acid; 95% |
849062-09-5 | 5g |
€756.00 | 2023-04-26 |
(2,6-difluoro-3-formyl-phenyl)boronic acid Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
849062-09-5 ((2,6-difluoro-3-formyl-phenyl)boronic acid) Related Products
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